Cas no 26131-61-3 (4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 26131-61-3
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD01164035
• CID: 263775
• PubChem ID: 686168
• Update Time: 2025-11-02

4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-phenyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-phenyl-
• 4-ETHYL-5-PHENYL-1,2,4-TRIAZOLE-3-THIOL
• 4-ETHYL-5-PHENYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide
• 4-ethyl-3-phenyl-1H-1,2,4-triazole-5-thione
• 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• EU-0069629
• FT-0678570
• SR-01000528115
• BRD-K94823271-001-01-7
• J-515292
• SDCCGMLS-0064971.P001
• BB 0217278
• SR-01000415020
• AKOS001605335
• EN300-05822
• 4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
• DTXSID40350692
• 4-ethyl-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• IDI1_020199
• HMS1476I01
• MFCD01164035
• AKOS000100163
• AF-615/36960024
• 4-ethyl-3-phenyl-1H-1, 2, 4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-phenyl-
• A877362
• Z56913102
• SCHEMBL2988338
• ChemDiv3_001233
• AT31256
• 26131-61-3
• SR-01000415020-1
• SCHEMBL8978645
• HMS1693F02
• 4-ethyl-5-phenyl-4 h-[1,2,4]triazole-3-thiol
• TWQMMYPNEWSRLM-UHFFFAOYSA-N
• F0451-7239
• SR-01000528115-1
• CS-0116544
• JS-136C
• CCG-15894
• ALBB-003239
• STK073664
• STK131498
• BBL015211
• 4-ETHYL-5-PHENYL-2H-1,2,4-TRIAZOLE-3-THIONE

• MDL： MFCD01164035
• Inchi： 1S/C10H11N3S/c1-2-13-9(11-12-10(13)14)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,14)
• InChI Key： TWQMMYPNEWSRLM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1CC

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 2

Experimental Properties

• Density: 1.24
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.659
• PSA: 69.51000
• LogP: 2.25370

4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione

4-Ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 26131-61-3): A Comprehensive Overview

4-Ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 26131-61-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, belonging to the 1,2,4-triazole family, exhibits unique chemical properties that make it a valuable intermediate in various synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and biological activity.

The molecular structure of 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione features a triazole ring substituted with an ethyl group at the 4-position and a phenyl group at the 3-position, along with a thione functional group. This configuration contributes to its reactivity and ability to participate in diverse chemical reactions. The compound's CAS number 26131-61-3 is a critical identifier for researchers seeking high-purity samples for their studies.

One of the most compelling aspects of 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione is its role in pharmaceutical research. Recent studies have highlighted its potential as a scaffold for designing novel therapeutic agents. The 1,2,4-triazole core is known for its bioisosteric properties, often mimicking the behavior of carboxylic acids or amides in biological systems. This makes it an attractive candidate for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

In the agrochemical sector, 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has shown promise as a precursor for synthesizing crop protection agents. Its ability to act as a ligand in metal complexes has opened new avenues for creating environmentally friendly pesticides. With the growing demand for sustainable agricultural solutions, this compound is poised to play a pivotal role in the development of next-generation agrochemicals.

The material science community has also taken note of CAS No. 26131-61-3 due to its potential applications in polymer chemistry and corrosion inhibition. The thione group in 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione can form stable complexes with metals, making it useful in creating advanced materials with enhanced durability and performance. Researchers are exploring its use in coatings and adhesives, where its unique properties could lead to significant technological advancements.

From a synthetic chemistry perspective, 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione serves as a versatile building block. Its reactivity allows for the introduction of various functional groups, enabling the creation of a wide range of derivatives. This flexibility is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening.

The growing interest in 1,2,4-triazole derivatives has led to increased demand for high-quality CAS No. 26131-61-3 samples. Suppliers and manufacturers are responding by improving synthesis protocols to ensure consistent purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the identity and quality of this compound, meeting the stringent requirements of research and industrial applications.

Environmental and safety considerations are paramount when working with 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory settings. Researchers are encouraged to consult material safety data sheets (MSDS) and implement appropriate protective measures when handling this chemical.

Recent advancements in computational chemistry have enabled more efficient exploration of 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione derivatives. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses are helping to predict biological activity and optimize molecular designs. This computational approach, combined with experimental validation, is accelerating the discovery of new applications for this versatile compound.

The global market for 1,2,4-triazole-based compounds continues to expand, with CAS No. 26131-61-3 playing a significant role in this growth. Pharmaceutical companies, agrochemical manufacturers, and material science researchers are driving demand, creating opportunities for specialized chemical suppliers. Market analysts predict steady growth in this sector, particularly as new applications emerge in green chemistry and sustainable technologies.

For researchers interested in working with 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione, several key resources are available. Scientific literature databases contain numerous studies on its synthesis, properties, and applications. Specialized chemical suppliers offer the compound in various quantities and purities, catering to different research needs. Collaborative opportunities exist for scientists looking to explore novel derivatives or applications of this promising molecule.

As the scientific community continues to investigate 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione, its importance in multiple disciplines becomes increasingly apparent. From drug discovery to advanced materials, this compound exemplifies how fundamental chemical research can lead to diverse practical applications. Future research directions may focus on optimizing synthetic routes, exploring new biological activities, and developing industrial-scale production methods to meet growing demand.

In conclusion, 4-ethyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 26131-61-3) represents a fascinating area of study with broad implications across multiple scientific and industrial domains. Its unique structural features and versatile chemistry make it a valuable tool for researchers and a promising candidate for various applications. As our understanding of this compound deepens, we can expect to see continued innovation and discovery in its uses and derivatives.